molecular formula C13H12N2O B2850910 2-Prop-2-enoyl-3,4-dihydro-1H-isoquinoline-5-carbonitrile CAS No. 2305504-14-5

2-Prop-2-enoyl-3,4-dihydro-1H-isoquinoline-5-carbonitrile

Cat. No.: B2850910
CAS No.: 2305504-14-5
M. Wt: 212.252
InChI Key: XXCSMXKXZVKLIK-UHFFFAOYSA-N
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Description

2-Prop-2-enoyl-3,4-dihydro-1H-isoquinoline-5-carbonitrile is a useful research compound. Its molecular formula is C13H12N2O and its molecular weight is 212.252. The purity is usually 95%.
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Properties

IUPAC Name

2-prop-2-enoyl-3,4-dihydro-1H-isoquinoline-5-carbonitrile
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H12N2O/c1-2-13(16)15-7-6-12-10(8-14)4-3-5-11(12)9-15/h2-5H,1,6-7,9H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XXCSMXKXZVKLIK-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C=CC(=O)N1CCC2=C(C1)C=CC=C2C#N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H12N2O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

212.25 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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